Metallaphotoredox catalysis enables facile (trifluoromethyl)thiolation of alkenyl iodides†
Catalysis Science & Technology Pub Date: 2023-11-03 DOI: 10.1039/D3CY01394D
Abstract
The trifluoromethylthioether (SCF3) moiety represents a privileged functionality in pharmaceuticals and agrochemistry, however the synthesis and application of alkenyl-SCF3 compounds remain comparatively nascent. Herein, we demonstrate a nickel (Ni)-catalyzed, photoredox-based approach for the trifluoromethylthiolation of alkenyl iodides to access diverse and biologically relevant alkenyl-SCF3 compounds under mild and air-tolerant conditions. The developed methodology tolerates a broad range of substituted (hetero)aromatic and aliphatic alkenyl iodides, exhibiting general Z selectivity arising from an in situ photoisomerization mechanism. This process was readily extended to a generalized thiolation protocol through the utilization of diverse, medicinally relevant thiols to provide unique alkenyl sulfide products. The utility of the products was demonstrated by post-functionalization, providing enhanced degrees of molecular complexity in the products.
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